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Compound of Interest

Compound Name: Fmoc-D-4-Pal-OH

Cat. No.: B2389017 Get Quote

Fmoc-D-4-Pal-OH: A Technical Safety Guide
An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Fmoc-D-4-Pal-OH, also known as Nα-Fmoc-3-(4-pyridyl)-D-alanine, is a key building block in

peptide synthesis, prized for its ability to introduce a pyridyl side chain and D-amino acid

configuration into peptide sequences.[1] This non-natural amino acid derivative is instrumental

in the development of novel peptides with enhanced stability and unique biological activities.[1]

This guide provides a comprehensive overview of the material's safety data, physicochemical

properties, and handling protocols to ensure its safe and effective use in a laboratory setting.

Physicochemical and Safety Data at a Glance
For quick reference, the following tables summarize the key quantitative data for Fmoc-D-4-
Pal-OH.

Identifier Value Source

CAS Number 205528-30-9 [2][3]

Molecular Formula C23H20N2O4 [2][3][4]

Molecular Weight 388.14 g/mol [2]
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Property Value Source

Appearance White to off-white solid/powder [5][6]

Purity ≥97.0% to ≥98% [3][5][7]

Melting Point 198 - 203 °C [5]

Boiling Point 646.9°C at 760 mmHg

Flash Point 345°C

Storage Temperature 2-8°C or 4°C [3][5][7]

Hazard Identification and Classification
Fmoc-D-4-Pal-OH is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Pictogram Signal Word Hazard Statements

GHS07 (Harmful) Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Source:

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict experimental protocols is crucial when working with Fmoc-D-4-Pal-OH to

minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A foundational aspect of safe handling involves the consistent use of appropriate Personal

Protective Equipment (PPE).
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Personal Protective Equipment (PPE)

Before Handling

Wear Nitrile Gloves
(Inspect Before Use)

Step 1

Wear Safety Goggles
or Face Shield

Step 2

Wear a Lab Coat

Step 3

Use N95/P1 Respirator
(If Dust is Generated)

Step 4

Proceed with Handling

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment workflow before handling Fmoc-D-4-Pal-
OH.

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical. The following

flowchart outlines the recommended steps.

First Aid Actions

Exposure Type Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Wash with Soap
and Plenty of Water

Flush Eyes with Water
as a Precaution

Rinse Mouth with Water
Do Not Induce Vomiting

Click to download full resolution via product page

Caption: First aid procedures for different types of exposure to Fmoc-D-4-Pal-OH.

Spill and Disposal Procedures
Proper containment and disposal of Fmoc-D-4-Pal-OH are essential to prevent environmental

contamination and further exposure.
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Spill Response Disposal Protocol

Spill Detected

Evacuate Area if Necessary

Wear Appropriate PPE

Contain Spill
(Sweep up and Shovel)

Collect in Suitable,
Closed Containers

Decontaminate Spill Area

Unused Product and Waste

Offer to a Licensed
Disposal Company

Contaminated Packaging

Dispose of as Unused Product

Click to download full resolution via product page

Caption: Logical workflow for spill response and proper disposal of Fmoc-D-4-Pal-OH.

Fire-Fighting Measures
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In the event of a fire involving Fmoc-D-4-Pal-OH, appropriate extinguishing media should be

used.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Hazardous Combustion Products: Combustion may produce oxides of carbon (CO, CO2)

and nitrogen (NOx).[8][9]

Protection for Firefighters: Firefighters should use an approved/certified respirator or

equivalent.[9]

Storage and Stability
Proper storage is vital to maintain the integrity and stability of Fmoc-D-4-Pal-OH.

Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.[9]

Recommended storage temperatures are between 2-8°C or at 4°C.[3][5][7]

Incompatible Materials: Keep away from heat and sources of ignition.[9]

Stability: The material is stable under recommended storage conditions.

Toxicological and Ecological Information
To date, the chemical, physical, and toxicological properties of Fmoc-D-4-Pal-OH have not

been thoroughly investigated.[8] No data is available on its toxicity, persistence and

degradability, bioaccumulative potential, or mobility in soil.[8] Therefore, it should be handled

with the care due to a potentially hazardous chemical.

This technical guide is intended to provide comprehensive safety information for Fmoc-D-4-
Pal-OH. It is imperative that all users of this material familiarize themselves with this

information and adhere to all recommended safety protocols. Always consult the most up-to-

date Safety Data Sheet from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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